Cas no 30336-70-0 (Benzofuran,7-fluoro-2,3-dimethyl-)

• Product Name: Benzofuran,7-fluoro-2,3-dimethyl-
• CAS No: 30336-70-0
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 297459
• Update Time: 2024-01-28

Benzofuran,7-fluoro-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzofuran,7-fluoro-2,3-dimethyl-
• 7-Fluoro-2,3-dimethylbenzofuran
• Benzofuran, 7-fluoro-2,3-dimethyl-

• Inchi： 1S/C10H9FO/c1-6-7(2)12-10-8(6)4-3-5-9(10)11/h3-5H,1-2H3
• InChI Key： PQANKKCLFNSMSL-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C=CC=C2C(C)=C1C

Computed Properties

• Exact Mass: 164.06377
• Monoisotopic Mass: 164.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1A^2

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 234.5±35.0 °C(Predicted)
• PSA: 13.14